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Compound of Interest

Compound Name:
5-(2-Chloro-4-nitrophenyl)furan-2-

carbaldehyde

Cat. No.: B448439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde is a substituted furan derivative with

potential applications in medicinal chemistry and materials science. Its structure, featuring a

furan ring linking a chlorinated and nitrated phenyl group with an aldehyde functional group,

makes it a versatile intermediate for the synthesis of more complex molecules, including

chalcones and other heterocyclic compounds. This document provides a detailed overview of

its chemical properties, synthesis, and the biological activities of its derivatives.

Chemical Properties
While detailed experimental data for 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde is not

extensively available in peer-reviewed literature, its basic chemical properties can be

summarized.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b448439?utm_src=pdf-interest
https://www.benchchem.com/product/b448439?utm_src=pdf-body
https://www.benchchem.com/product/b448439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b448439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₆ClNO₄ PubChem[1]

Molecular Weight 251.62 g/mol PubChem[1]

CAS Number 327049-94-5

Appearance Not reported

Melting Point Not experimentally reported

Boiling Point Not experimentally reported

Solubility Not experimentally reported

¹H NMR Data Not experimentally reported

¹³C NMR Data Not experimentally reported

Mass Spectrum Not experimentally reported

Synthesis
A key synthetic route to 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde involves a

diazotization reaction of 2-chloro-4-nitroaniline followed by a Meerwein arylation with furfural.[2]

Experimental Protocol: Synthesis of 5-(2-Chloro-4-
nitrophenyl)furan-2-carbaldehyde[2]
Materials:

2-Chloro-4-nitroaniline

Concentrated Hydrochloric Acid (HCl)

Water (H₂O)

Sodium Nitrite (NaNO₂)

Furfural
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Copper(II) Chloride (CuCl₂)

Ethanol

Procedure:

A mixture of 2-chloro-4-nitroaniline (8 g) in a 1:1 solution of concentrated HCl and water is

heated with stirring.

The mixture is then cooled to 0-5 °C in an ice bath.

A solution of sodium nitrite (0.07 mol) is added dropwise to the cooled mixture. The reaction

is allowed to proceed for one hour to ensure complete diazotization.

The reaction mixture is filtered, and the filtrate is collected.

Furfural (0.05 mol) is added to the filtrate.

A solution of copper(II) chloride (2 g in 10 mL of water) is added dropwise to the mixture.

The reaction is stirred for 4 hours and then left overnight at room temperature.

The resulting precipitate is filtered, dried, and recrystallized from ethanol to yield the final

product.

Synthesis Workflow
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Diazotization

Meerwein Arylation

Workup & Purification
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2. Add dropwise
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3. Add Furfural

Furfural CuCl2

4. Add dropwise

Final Product

5. Filter, Dry, Recrystallize
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Caption: Synthetic pathway for 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde.

Reactivity and Applications
The aldehyde functionality and the substituted phenyl-furan core make this compound a

valuable building block in organic synthesis. It can readily undergo condensation reactions to

form a variety of derivatives.

Synthesis of Chalcone Derivatives
5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde serves as a key precursor in the Claisen-

Schmidt condensation reaction to produce chalcones. These chalcones have been investigated

for their potential biological activities.[2]
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Experimental Protocol: Synthesis of Chalcones (General Procedure)[2]

A substituted triazole ketone (3 mmol) is dissolved in ethanol.

5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde (3 mmol) is added to the solution.

A 20% solution of potassium hydroxide (10 mL) is added dropwise.

The reaction mixture is stirred overnight at room temperature.

The mixture is then poured into ice water, and the resulting precipitate is filtered, dried, and

recrystallized from ethanol.

Biological Activity of Derivatives
While there is no direct biological activity data reported for 5-(2-Chloro-4-nitrophenyl)furan-2-
carbaldehyde, its chalcone derivatives have been synthesized and evaluated for their

antibacterial properties.

Antibacterial Activity of Chalcone Derivatives
A series of chalcones synthesized from 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde
were screened for their in vitro antibacterial activity against various Gram-positive and Gram-

negative bacterial strains. The studies indicated that these derivatives exhibit promising

antibacterial activity.[2]

Experimental Workflow: Antibacterial Screening
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Caption: Workflow for the antibacterial evaluation of chalcone derivatives.

Conclusion
5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde is a synthetically accessible compound that

holds promise as an intermediate in the development of new chemical entities with potential

therapeutic applications. While comprehensive data on the parent molecule is limited, the
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demonstrated biological activity of its derivatives warrants further investigation into this

chemical scaffold. Future research should focus on the full characterization of the title

compound and a broader screening of its derivatives to explore their full potential in drug

discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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